Cas no 2248219-98-7 ((2S)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amine)

(2S)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amine is a chiral amine derivative featuring a tetrahydronaphthalene scaffold, which confers structural rigidity and potential pharmacological relevance. The (S)-configuration at the stereocenter ensures enantiomeric purity, making it valuable for asymmetric synthesis and drug development. Its amine functionality allows for further derivatization, while the tetrahydronaphthalene moiety enhances lipophilicity, potentially improving membrane permeability in bioactive compounds. This compound is particularly useful in medicinal chemistry for the design of CNS-targeting agents due to its structural similarity to neurotransmitter analogs. High purity and well-defined stereochemistry make it a reliable intermediate for research and industrial applications.
(2S)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amine structure
2248219-98-7 structure
Product Name:(2S)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amine
CAS No:2248219-98-7
MF:C13H19N
MW:189.29666352272
CID:6304487
PubChem ID:137937557
Update Time:2025-05-20

(2S)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amine
    • EN300-6507083
    • 2248219-98-7
    • Inchi: 1S/C13H19N/c1-10(9-14)12-7-6-11-4-2-3-5-13(11)8-12/h2-5,10,12H,6-9,14H2,1H3/t10-,12?/m1/s1
    • InChI Key: IPGKIRQJEHAMLA-RWANSRKNSA-N
    • SMILES: NC[C@@H](C)C1CC2C=CC=CC=2CC1

Computed Properties

  • Exact Mass: 189.151749610g/mol
  • Monoisotopic Mass: 189.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26Ų

(2S)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amine Pricemore >>

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(2S)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amine Related Literature

Additional information on (2S)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amine

Comprehensive Overview of (2S)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amine (CAS No. 2248219-98-7)

The compound (2S)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amine, identified by its CAS No. 2248219-98-7, is a chiral amine derivative with a tetrahydronaphthalene backbone. This structurally unique molecule has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and material science. The (2S) stereochemistry of the compound is particularly noteworthy, as it often influences biological activity and binding affinity in therapeutic targets.

In recent years, the demand for chiral amines like (2S)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amine has surged, driven by advancements in asymmetric synthesis and the growing emphasis on enantioselective catalysis. Researchers are actively exploring its role as a building block for central nervous system (CNS) drug candidates, given its structural resemblance to bioactive molecules targeting neurotransmitter receptors. The compound's tetrahydronaphthalene core also makes it a valuable scaffold for designing novel anti-inflammatory agents, a hot topic in medicinal chemistry.

From a synthetic perspective, CAS No. 2248219-98-7 exemplifies the convergence of green chemistry and atom economy. Modern synthetic routes often employ catalytic hydrogenation or enzymatic resolution to achieve high enantiopurity, aligning with the pharmaceutical industry's push toward sustainable practices. This aligns with frequent search queries such as "chiral amine synthesis 2024" and "sustainable pharmaceutical intermediates", reflecting broader industry trends.

The physicochemical properties of (2S)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amine contribute to its versatility. Its logP value suggests moderate lipophilicity, making it suitable for blood-brain barrier penetration—a critical factor in neuropharmacology research. Analytical techniques like HPLC chiral separation and X-ray crystallography are frequently employed to characterize this compound, addressing common search terms like "chiral purity analysis methods".

Beyond pharmaceuticals, this amine derivative shows promise in material science applications. Its rigid tetrahydronaphthalene structure could serve as a precursor for liquid crystal materials or polymeric catalysts, areas gaining traction in nanotechnology forums. The compound's stability under various pH conditions also makes it relevant for bioconjugation chemistry, answering frequent queries about "amine-functionalized linkers" in drug delivery systems.

Regulatory and safety profiles of CAS No. 2248219-98-7 remain compliant with global chemical inventories, with no current restrictions under major chemical control frameworks. However, researchers should consult updated REACH or TSCA listings for specific jurisdictional requirements, a common concern reflected in searches for "chemical compliance 2024".

In conclusion, (2S)-2-(1,2,3,4-Tetrahydronaphthalen-2-yl)propan-1-amine represents a multifaceted compound bridging medicinal chemistry and advanced materials. Its CAS No. 2248219-98-7 serves as a key identifier for researchers investigating chiral auxiliaries, CNS drug scaffolds, and sustainable synthetic methodologies. As the scientific community continues to explore its potential, this compound will likely remain a subject of cutting-edge research and industrial applications.

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